Cas no 7521-38-2 (4H-Pyran-4-one, 3-acetyl-2,6-dimethyl-)

4H-Pyran-4-one, 3-acetyl-2,6-dimethyl- structure

7521-38-2 structure

Product Name:4H-Pyran-4-one, 3-acetyl-2,6-dimethyl-

CAS No:7521-38-2

MF:C₉H₁₀O₃

MW:166.173902988434

CID:539933

PubChem ID:549211

Update Time:2025-04-19

4H-Pyran-4-one, 3-acetyl-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

- 4H-Pyran-4-one, 3-acetyl-2,6-dimethyl-
- 2,6-Dimethyl-3-acetyl-4H-pyran-4-one
- 3-acetyl-2,6-dimethylpyran-4-one
- 3-Acetyl-2,6-dimethyl-4H-pyran-4-one
- 3-Acetyl-2,6-dimethyl-4H-pyran-4-one #
- JNYSEOXUKHMICE-UHFFFAOYSA-N
- DTXSID20338458
- 7521-38-2
- Inchi： 1S/C9H10O3/c1-5-4-8(11)9(6(2)10)7(3)12-5/h4H,1-3H3
- InChI Key： JNYSEOXUKHMICE-UHFFFAOYSA-N
- SMILES： O1C(C)=CC(C(C(C)=O)=C1C)=O

Computed Properties

Exact Mass: 166.063
Monoisotopic Mass: 166.062994177g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 43.4Å²

Experimental Properties

PSA: 43.37

4H-Pyran-4-one, 3-acetyl-2,6-dimethyl- Production Method

Production Method 1

108-22-5

7521-38-2

815-68-9

626-53-9

19396-77-1

Reaction Conditions

1.1 Reagents: Aluminum chloride Solvents: Bis(2-chloroethyl) ether ; 3 min, 0 °C; 0 °C → 20 °C; 24 h, 20 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; cooled

Reference

Unusual aluminum chloride-assisted conversion of isopropenyl acetate into 3-acetyl- and 3,5-diacetyl-2,6-dimethyl-4H-pyran-4-ones

Novikov, V. L.; et al, Russian Chemical Bulletin, 2010, 59(8), 1600-1604